Cas no 113028-17-4 (Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate)

Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate is a fluorinated heterocyclic compound featuring a fused thiazeto-quinoline scaffold. Its structural complexity, incorporating a piperazinyl substituent and a carboxylate ester group, enhances its potential as an intermediate in pharmaceutical synthesis. The fluorine atom at the 6-position improves metabolic stability and bioavailability, while the thiazeto-quinoline core offers a rigid framework for selective interactions with biological targets. This compound is particularly valuable in medicinal chemistry research, where its unique architecture may contribute to the development of novel antimicrobial or anticancer agents. Its synthetic versatility allows for further derivatization, making it a useful building block for drug discovery programs.
Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate structure
113028-17-4 structure
Product Name:Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
CAS No:113028-17-4
MF:C18H20FN3O3S
MW:377.433106422424
MDL:MFCD08063938
CID:62997
PubChem ID:10249018
Update Time:2025-06-07

Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4h-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • 6-FLUORO-1-METHYL-4-OXO-7(1-PIPERAZINYL)-4H-(1,3)THIAZETO(3,2-A)QUINOLINE-3-CARBOYLIC ACID ETHYL ESTER
    • PRULIFLOXACIN INTERMEDIATE 2
    • ETHYL 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPRAZINYL)-4H-(1,3)THIAZETO(3,2-A)QUINOLINE-
    • Ethyl 6-Fluoro-1-Methyl-4-Oxo-7-91-Piperazinyl)-4h-(1,3-)-Thiazeto-(3,2-A)Quinoline-3-Carboxylate
    • 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPERAZINYL)-4H-(1,3)THIAZETO(3,2-A)QUINOLINE-3-CARBOYLIC ACID ETHYL ESTER
    • 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPRAZINYL)-1H,4H-(1,3)THIAZETO(3,2-A)QUINOLINE-3-CARBOXYLIC ACID, ETHYL ESTER
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-1H,4H-[1,3]-thiazeto[3,2-a]-3-quinolinecarboxylic acid ethyl ester
    • ETHYL 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPERAZINYL)-4H-(1,3)-THIAZETO(3,2-A) QUINOLINE-3-CARBOXYLATE
    • Prulifloxacin Intermediate PL-10
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-(1,3)-thiazeto(3,2-a)
    • ulifloxacin ethyl ester
    • PL-10
    • Ethyl 6-fluoro-1-Methyl-4-oxo-7-(1-piprazinyl)-4H-
    • thyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-c
    • C18H20FN3O3S
    • 1H,4H-[1,3]Thiazeto[3,2-a]quinoline-3-carboxylic acid, 6-flu
    • 113028-17-4
    • C71432
    • SCHEMBL1699575
    • MFCD08063938
    • AKOS015902914
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • CS-0151799
    • BCP15875
    • ethyl 6-fluoro-1-methyl-4-oxo-7-piperazin-1-yl-1H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • XWZXETKTFKCCPB-UHFFFAOYSA-N
    • Ethyl 6-fluoro-1-methyl-7-(1-piperazinyl)-4-oxo-4H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylate
    • DS-15087
    • DTXSID201115503
    • FT-0642764
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-1H,4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • 6-fluoro-1-methyl-4-oxo-7-(1-piperazingl)-4H-[1,3]thiazeto[3,2-a]-3-quinoline carboxylic acid ethyl ester
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylate
    • AC-2032
    • ethyl 6-fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1H,4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • CHEMBL5266271
    • Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate
    • MDL: MFCD08063938
    • Inchi: 1S/C18H20FN3O3S/c1-3-25-18(24)15-16(23)11-8-12(19)14(21-6-4-20-5-7-21)9-13(11)22-10(2)26-17(15)22/h8-10,20H,3-7H2,1-2H3
    • InChI Key: XWZXETKTFKCCPB-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(=O)OCC)C(C3C=C(C(=CC=3N2C1C)N1CCNCC1)F)=O

Computed Properties

  • Exact Mass: 377.12100
  • Monoisotopic Mass: 377.12094084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 87.2

Experimental Properties

  • Density: 1.44
  • Boiling Point: 581.1°C at 760 mmHg
  • Flash Point: 304°C
  • Refractive Index: 1.679
  • PSA: 88.87000
  • LogP: 2.74490

Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate Security Information

Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 6-fluoro-1-methyl-4-oxo-7-(1-piprazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylate Pricemore >>

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